Cas no 29574-42-3 (1,3-Benzodioxole,5-cyclopropyl-)

1,3-Benzodioxole,5-cyclopropyl- is a heterocyclic organic compound featuring a benzodioxole core substituted with a cyclopropyl group at the 5-position. This structure imparts unique chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl moiety enhances steric and electronic effects, influencing reactivity and binding interactions in target molecules. Its stability under various reaction conditions allows for versatile functionalization, enabling applications in the development of bioactive compounds. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture. High-purity grades are available to meet stringent research and industrial requirements.

1,3-Benzodioxole,5-cyclopropyl- structure

29574-42-3 structure

Product Name:1,3-Benzodioxole,5-cyclopropyl-

CAS No:29574-42-3

MF:C₁₀H₁₀O₂

MW:162.185203075409

MDL:MFCD32068212

CID:279140

Update Time:2025-10-28

1,3-Benzodioxole,5-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

- 1,3-Benzodioxole,5-cyclopropyl-
- 5-cyclopropyl-1,3-benzodioxole
- 1-Cyclopropyl-3,4-methylenedioxybenzene
- Benzene,4-cyclopropyl-1,2-(methylenedioxy)- (8CI)
- MDL： MFCD32068212
- Inchi： 1S/C10H10O2/c1-2-7(1)8-3-4-9-10(5-8)12-6-11-9/h3-5,7H,1-2,6H2
- InChI Key： HQKFWAYVOSZCJS-UHFFFAOYSA-N
- SMILES： O1COC2=CC=C(C=C12)C1CC1

1,3-Benzodioxole,5-cyclopropyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D920728-5g	5-Cyclopropylbenzo[d][1,3]dioxole	29574-42-3	95%	5g	$870	2025-02-19
eNovation Chemicals LLC	D920728-5g	5-Cyclopropylbenzo[d][1,3]dioxole	29574-42-3	95%	5g	$870	2024-07-20
eNovation Chemicals LLC	D920728-5g	5-Cyclopropylbenzo[d][1,3]dioxole	29574-42-3	95%	5g	$870	2025-02-26

1,3-Benzodioxole,5-cyclopropyl- Related Literature

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3. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

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5. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

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Additional information on 1,3-Benzodioxole,5-cyclopropyl-

Comprehensive Overview of 1,3-Benzodioxole,5-cyclopropyl- (CAS No. 29574-42-3): Properties, Applications, and Industry Insights

1,3-Benzodioxole,5-cyclopropyl- (CAS No. 29574-42-3) is a specialized organic compound belonging to the benzodioxole family, characterized by its unique cyclopropyl substitution. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its structural versatility and potential bioactive properties. With the rise of green chemistry and sustainable synthesis trends, researchers are increasingly exploring its role as a building block for eco-friendly formulations.

The molecular structure of 1,3-Benzodioxole,5-cyclopropyl- features a fused dioxole ring system, which enhances its stability and reactivity in synthetic pathways. Recent studies highlight its utility in flavor and fragrance applications, where its aromatic profile contributes to complex scent formulations. Industry reports suggest growing demand for such intermediates in cosmetic chemistry, aligning with consumer preferences for natural-inspired ingredients.

From a technical perspective, CAS 29574-42-3 exhibits moderate solubility in organic solvents, making it suitable for catalyzed reactions and nanomaterial functionalization. Analytical techniques like HPLC and GC-MS are commonly employed for purity verification, addressing quality concerns in high-precision synthesis. The compound's thermal stability (decomposition point >200°C) also makes it relevant for polymer modification research.

Emerging applications include its use in electronic materials, where its π-conjugated system shows promise for organic semiconductors. This aligns with global searches for "bio-based electronic components" and "renewable material innovations." Patent analyses reveal increasing IP activity around benzodioxole derivatives, particularly in photovoltaic technologies and OLED development.

Environmental considerations are paramount in contemporary discussions about 1,3-Benzodioxole,5-cyclopropyl-. Regulatory bodies emphasize its biodegradation pathways, with recent OECD 301 tests indicating moderate environmental persistence. This data informs its classification under REACH compliance frameworks, a frequent search topic among chemical compliance professionals.

Market analysts note that CAS 29574-42-3 production scales are adapting to circular economy principles, with manufacturers implementing solvent recovery systems. Such practices respond to trending queries about "green chemical manufacturing" and "waste minimization in synthesis." The compound's low acute toxicity profile (as per GHS classification) further supports its adoption in consumer product formulations.

In academic circles, 5-cyclopropyl-1,3-benzodioxole serves as a model compound for studying ring strain effects in cycloalkane-aromatic systems. Computational chemistry studies utilizing DFT calculations frequently reference this structure to validate theoretical models—a topic generating substantial engagement in computational chemistry forums.

Quality standards for 29574-42-3 continue evolving, with updated ICH guidelines specifying stricter limits for process-related impurities. This reflects broader industry movements toward quality by design (QbD) approaches, frequently searched alongside pharmaceutical intermediates. Analytical method development for this compound remains an active research area, particularly for chiral separation techniques.

Future prospects for 1,3-Benzodioxole,5-cyclopropyl- include exploration in bioactive coatings and controlled-release formulations, capitalizing on its lipophilic character. These directions correspond with market demands for "smart material additives" and "functional surface modifiers," as evidenced by search volume trends across scientific databases.